5-(1-phenyl-1H-tetraazol-5-yl)-2-(2-pyrazinyl)-4-(trifluoromethyl)pyrimidine

• Molecular Formula: C16H9F3N8
• Molecular Weight: 370.29 g/mol
• IUPAC Name: 5-(1-phenyltetrazol-5-yl)-2-pyrazin-2-yl-4-(trifluoromethyl)pyrimidine
• InChI: InChI=1S/C16H9F3N8/c17-16(18,19)13-11(8-22-14(23-13)12-9-20-6-7-21-12)15-24-25-26-27(15)10-4-2-1-3-5-10/h1-9H
• InChI Key: NSDSWLNKZLGYKP-UHFFFAOYSA-N
• SMILES: C1=CC=C(C=C1)N2C(=NN=N2)C3=CN=C(N=C3C(F)(F)F)C4=NC=CN=C4

Description

5-(1-phenyl-1H-tetraazol-5-yl)-2-(2-pyrazinyl)-4-(trifluoromethyl)pyrimidine, commonly known as PTP, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various research areas. PTP is a heterocyclic compound that contains both pyrimidine and tetrazole rings, and its unique structure has made it a popular target for synthesis and research.

Mechanism of Action

PTP exerts its effects through its ability to inhibit specific enzymes and signaling pathways. For example, PTP has been shown to inhibit the activity of protein kinases, which are enzymes that regulate various cellular processes. By inhibiting these enzymes, PTP can disrupt signaling pathways that are critical for the growth and survival of cancer cells. PTP can also modulate immune responses by regulating the activity of immune cells such as T-cells and macrophages.
Biochemical and Physiological Effects:
PTP has been shown to have various biochemical and physiological effects, including the inhibition of cell proliferation, induction of apoptosis, and modulation of immune responses. PTP has also been shown to have anti-inflammatory effects by reducing the production of pro-inflammatory cytokines such as TNF-alpha and IL-6.

Advantages and Limitations for Lab Experiments

One of the main advantages of PTP is its ability to target specific enzymes and signaling pathways, making it a valuable tool for studying various cellular processes. Additionally, PTP has shown promise in various research areas, including cancer treatment and inflammation. However, one of the limitations of PTP is its potential toxicity, which can limit its use in certain experiments. Additionally, PTP can be difficult to synthesize and purify, which can also limit its availability for research.

Future Directions

There are several future directions for research on PTP, including the development of more efficient synthesis methods, the identification of new targets for PTP, and the investigation of its potential applications in other research areas. Additionally, the development of PTP analogs and derivatives could lead to the discovery of more potent and selective compounds with improved therapeutic potential. Overall, PTP has shown significant promise in various research areas, and further studies on its mechanisms of action and potential applications could lead to the development of new therapies for various diseases.

Synthesis Methods

PTP can be synthesized using various methods, including the reaction of 2-chloro-4-(trifluoromethyl)pyrimidine with 2-aminopyrazine and sodium azide. This reaction leads to the formation of the tetrazole ring, which is a critical component of the PTP structure. The final product can be obtained through purification and isolation techniques.

Scientific Research Applications

PTP has been extensively studied for its potential applications in various research areas, including cancer treatment, inflammation, and neurological disorders. In cancer treatment, PTP has been shown to inhibit the growth of cancer cells by targeting specific enzymes and signaling pathways. Inflammation, which is a common factor in many diseases, can also be reduced by PTP through its ability to regulate immune responses. Additionally, PTP has shown promise in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease.